Cas no 18513-76-3 (Ethyl 1,2,5,6-tetrahydropyridine-3-carboxylate)

• Product Name: Ethyl 1,2,5,6-tetrahydropyridine-3-carboxylate
• CAS No: 18513-76-3
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 836235
• PubChem ID: 205701
• Update Time: 2025-06-12

Ethyl 1,2,5,6-tetrahydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-, ethyl ester
• Arecoline
• ethyl 1,2,5,6-tetrahydropyridine-3-carboxylate
• PT00442-2
• SCHEMBL6222833
• DA-20528
• HY-N9407
• ethyl 1,2,3,6-tetrahydropyridine-5-carboxylate
• Guvacine ethyl ester
• Nicotinic acid, 1,2,5,6-tetrahydro-, ethyl ester
• EN300-765534
• DBJSKLKTQJMDTJ-UHFFFAOYSA-N
• MFCD04108094
• 18513-76-3
• AKOS005067768
• PD086988
• AS-76088
• CS-0159716
• Ethyl 1,2,5,6-tetrahydropyridine-3-carboxylate

• Inchi： 1S/C8H13NO2/c1-2-11-8(10)7-4-3-5-9-6-7/h4,9H,2-3,5-6H2,1H3
• InChI Key： DBJSKLKTQJMDTJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CCCNC1)=O

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on Ethyl 1,2,5,6-tetrahydropyridine-3-carboxylate

Ethyl 1,2,5,6-tetrahydropyridine-3-carboxylate (CAS No. 18513-76-3): A Comprehensive Overview

Ethyl 1,2,5,6-tetrahydropyridine-3-carboxylate (CAS No. 18513-76-3) is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound has garnered attention due to its versatile applications and structural properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The tetrahydropyridine core is a crucial pharmacophore in many drugs, contributing to their biological activity and pharmacokinetic profiles.

TheEthyl 1,2,5,6-tetrahydropyridine-3-carboxylate molecule exhibits a unique structural framework that allows for modifications at multiple positions. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents. The ester functionality at the terminal carbon provides an additional site for chemical manipulation, enabling the synthesis of more complex derivatives.

In recent years, there has been a surge in research focused on developing new methods for synthesizing tetrahydropyridine derivatives due to their widespread presence in pharmacologically active compounds. TheEthyl 1,2,5,6-tetrahydropyridine-3-carboxylate (CAS No. 18513-76-3) has been explored as a key intermediate in several synthetic pathways. For instance, it serves as a precursor in the preparation of α4β2 nicotinic acetylcholine receptor agonists, which have shown promise in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The compound's utility extends beyond its role as an intermediate in drug synthesis. It has also been investigated for its potential in materials science and catalysis. Thetetrahydropyridine scaffold is known to exhibit interesting electronic properties, making it suitable for applications in organic electronics and coordination chemistry. Researchers have explored its use as a ligand in transition metal catalysis, where it can facilitate various organic transformations.

Recent advancements in synthetic methodologies have led to more efficient and sustainable routes for producingEthyl 1,2,5,6-tetrahydropyridine-3-carboxylate. Catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired tetrahydropyridine core. These methods not only improve yield but also minimize waste generation, aligning with the growing emphasis on green chemistry principles.

TheEthyl 1,2,5,6-tetrahydropyridine-3-carboxylate (CAS No. 18513-76-3) has also been studied for its potential role in developing new agrochemicals. Thetetrahydropyridine moiety is commonly found in pesticides and herbicides due to its ability to interact with biological targets effectively. Researchers are exploring derivatives of this compound as environmentally friendly alternatives to existing agrochemicals.

In conclusion, Ethyl 1,2,5,6-tetrahydropyridine-3-carboxylate represents a versatile and important compound with broad applications across multiple scientific disciplines. Its structural features make it an invaluable intermediate in pharmaceutical synthesis and a promising candidate for future research in materials science and agrochemistry. As synthetic methodologies continue to evolve, theEthyl 1,2,5,6-tetrahydropyridine-3-carboxylate (CAS No. 18513-76-3) is poised to play an even greater role in advancing scientific innovation.